Cas no 1514699-56-9 (2-methyl-1-(2-methylquinolin-4-yl)propan-2-amine)

• Product Name: 2-methyl-1-(2-methylquinolin-4-yl)propan-2-amine
• CAS No: 1514699-56-9
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 6532974
• PubChem ID: 82577315
• Update Time: 2025-06-10

2-methyl-1-(2-methylquinolin-4-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(2-methylquinolin-4-yl)propan-2-amine
• 1514699-56-9
• EN300-1998904

• Inchi： 1S/C14H18N2/c1-10-8-11(9-14(2,3)15)12-6-4-5-7-13(12)16-10/h4-8H,9,15H2,1-3H3
• InChI Key： QBUDAIQFLXKNQD-UHFFFAOYSA-N
• SMILES： NC(C)(C)CC1C=C(C)N=C2C=CC=CC=12

Computed Properties

• Exact Mass: 214.146998583g/mol
• Monoisotopic Mass: 214.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-methyl-1-(2-methylquinolin-4-yl)propan-2-amine

Comprehensive Overview of 2-methyl-1-(2-methylquinolin-4-yl)propan-2-amine (CAS No. 1514699-56-9)

2-methyl-1-(2-methylquinolin-4-yl)propan-2-amine (CAS No. 1514699-56-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the quinoline derivatives family, which is widely studied for its potential applications in medicinal chemistry. The presence of both methyl and amine functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for quinoline-based compounds has surged, driven by their potential in drug discovery and development. Researchers are particularly interested in 2-methyl-1-(2-methylquinolin-4-yl)propan-2-amine due to its promising pharmacological profile. Its molecular framework allows for modifications that could lead to novel therapeutics targeting various diseases. This aligns with the growing trend of personalized medicine and the search for small-molecule inhibitors in oncology and neurology.

The synthesis of CAS No. 1514699-56-9 involves multi-step organic reactions, often starting from readily available precursors like 2-methylquinoline. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to improve yield and purity. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in modern synthetic chemistry.

One of the most searched questions related to this compound is: "What are the potential applications of 2-methyl-1-(2-methylquinolin-4-yl)propan-2-amine in drug development?" Preliminary studies suggest its utility as a central nervous system (CNS) modulator, owing to its ability to cross the blood-brain barrier. Additionally, its quinoline core is known to interact with various biological targets, making it a candidate for anti-inflammatory and antimicrobial agents.

From an industrial perspective, CAS No. 1514699-56-9 is often procured by research institutions and pharmaceutical companies for exploratory studies. The compound's stability under standard laboratory conditions and its compatibility with common solvents enhance its practicality. However, researchers emphasize the need for rigorous analytical characterization, including NMR and mass spectrometry, to ensure batch-to-batch consistency.

Environmental and safety considerations are also critical when working with 2-methyl-1-(2-methylquinolin-4-yl)propan-2-amine. While it is not classified as hazardous under current regulations, proper handling protocols are recommended to minimize exposure. This aligns with the broader industry focus on green chemistry and sustainable practices, which are increasingly prioritized by regulatory bodies and consumers alike.

In summary, 2-methyl-1-(2-methylquinolin-4-yl)propan-2-amine (CAS No. 1514699-56-9) represents a compelling area of research with multifaceted applications. Its structural features and synthetic accessibility position it as a valuable tool for scientists exploring new therapeutic avenues. As the scientific community continues to uncover its potential, this compound is likely to remain a topic of interest in both academic and industrial settings.